3,3-Dimethyl-6-(2-methylpropyl)-4-phenyl-3,4-dihydro-2H-pyran-2-one

• CAS No.: 820209-16-3
• Molecular Formula: C17H22O2
• Molecular Weight: 258.35 g/mol
• IUPAC Name: 3,3-dimethyl-6-(2-methylpropyl)-4-phenyl-4H-pyran-2-one
• InChI: InChI=1S/C17H22O2/c1-12(2)10-14-11-15(13-8-6-5-7-9-13)17(3,4)16(18)19-14/h5-9,11-12,15H,10H2,1-4H3
• InChI Key: VLGDZJUAPRZYIH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CC(C(C(=O)O1)(C)C)C2=CC=CC=C2

Description

3,3-Dimethyl-6-(2-methylpropyl)-4-phenyl-3,4-dihydro-2H-pyran-2-one is an organic compound with a complex structure that includes a pyran ring, phenyl group, and multiple alkyl substituents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3-Dimethyl-6-(2-methylpropyl)-4-phenyl-3,4-dihydro-2H-pyran-2-one typically involves multi-step organic reactions. One common method involves the cyclization of appropriate precursors under controlled conditions. For instance, starting materials such as 2-methylpropyl and phenyl-substituted compounds can be reacted in the presence of catalysts to form the desired pyran ring structure .

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes that ensure high yield and purity. Techniques such as continuous flow synthesis and the use of advanced catalysts can be employed to scale up the production process efficiently .

Chemical Reactions Analysis

Types of Reactions

3,3-Dimethyl-6-(2-methylpropyl)-4-phenyl-3,4-dihydro-2H-pyran-2-one can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert it into alcohols or other reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by others.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols .

Scientific Research Applications

3,3-Dimethyl-6-(2-methylpropyl)-4-phenyl-3,4-dihydro-2H-pyran-2-one has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a precursor for more complex molecules.

Biology: The compound’s derivatives may exhibit biological activity, making it useful in drug discovery and development.

Medicine: Potential therapeutic applications include its use in developing new pharmaceuticals with specific biological targets.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3,3-Dimethyl-6-(2-methylpropyl)-4-phenyl-3,4-dihydro-2H-pyran-2-one involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to desired effects. For instance, the compound may bind to enzymes or receptors, altering their activity and resulting in therapeutic outcomes .

Comparison with Similar Compounds

Similar Compounds

3,3-Dimethyl-6,7-diethoxy-3,4-dihydroisoquinolin-1-yl: This compound shares structural similarities but has different substituents and biological activities.

3,4-Dimethoxyphenyl-3,6-dimethyl-2-phenyl-3,4-dihydroquinolin-1-yl: Another similar compound with distinct chemical properties and applications.

Uniqueness

3,3-Dimethyl-6-(2-methylpropyl)-4-phenyl-3,4-dihydro-2H-pyran-2-one is unique due to its specific combination of functional groups and structural features.